Cas no 2034547-95-8 (N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2034547-95-8
• MF: C₁₆H₁₃N₇OS
• MW: 351.385720014572
• CID: 5939956
• PubChem ID: 119102684
• Update Time: 2025-07-09

N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide
• AKOS026694875
• F6525-1322
• 2034547-95-8
• N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C16H13N7OS/c24-16(11-1-2-13-14(9-11)22-25-21-13)19-6-8-23-7-3-12(20-23)15-10-17-4-5-18-15/h1-5,7,9-10H,6,8H2,(H,19,24)
• InChI Key： OLSWKMFVRWWFJM-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(NCCN1C=CC(C2C=NC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 351.09022924g/mol
• Monoisotopic Mass: 351.09022924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 127Ų

Additional information on N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide

N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide: A Comprehensive Overview

The compound N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide, with the CAS number 2034547-95-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiadiazole core with a pyrazole and pyrazine moiety, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a building block for advanced materials. Its benzothiadiazole core is known for its strong electron-withdrawing properties, which can enhance the electronic characteristics of materials. The integration of the pyrazole and pyrazine groups further introduces additional functional groups that can be tailored for specific applications. For instance, researchers have explored its use in the development of high-performance organic semiconductors and optoelectronic devices.

The synthesis of N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the benzothiadiazole ring, followed by the introduction of the pyrazole and pyrazine substituents. This compound's stability and reactivity make it suitable for further modifications, enabling chemists to explore its potential in drug discovery and material science.

In terms of physical properties, this compound exhibits a high melting point and excellent thermal stability, which are advantageous for its use in high-temperature applications. Additionally, its solubility in various solvents makes it amenable to both solution-based and solid-state synthesis techniques. Recent research has also focused on its optical properties, revealing potential applications in light-emitting diodes (LEDs) and photovoltaic devices.

The biological activity of N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide has been a subject of interest in pharmacological studies. Its ability to interact with specific biological targets suggests potential therapeutic applications. For example, preliminary assays have indicated that this compound may exhibit anti-inflammatory or anti-cancer properties. Further research is currently underway to elucidate its mechanism of action and to assess its suitability as a drug candidate.

From an environmental perspective, this compound demonstrates low toxicity and biodegradability under controlled conditions. These attributes align with the growing demand for sustainable chemical compounds in both industrial and biomedical applications. Researchers are also exploring methods to optimize its synthesis process to minimize waste and improve yield, contributing to greener chemistry practices.

In conclusion, N-{2-3-(pyrazin-2-yli)-1H-pyrazol--ylethyl}-benzothiadiazole-carboxamide represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with favorable physical and biological properties, positions it as a valuable asset in both academic research and industrial development. As advancements in synthetic methodologies continue to evolve, this compound is expected to play an increasingly significant role in shaping future innovations.